Cas no 2770499-49-3 ([(2-Methylbut-3-yn-1-yl)oxy]cyclopropane)

• Product Name: [(2-Methylbut-3-yn-1-yl)oxy]cyclopropane
• CAS No: 2770499-49-3
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 5935382
• PubChem ID: 165993039
• Update Time: 2025-06-24

[(2-Methylbut-3-yn-1-yl)oxy]cyclopropane Chemical and Physical Properties

Names and Identifiers

• EN300-37395367
• 2770499-49-3
• [(2-methylbut-3-yn-1-yl)oxy]cyclopropane
• [(2-Methylbut-3-yn-1-yl)oxy]cyclopropane

• Inchi： 1S/C8H12O/c1-3-7(2)6-9-8-4-5-8/h1,7-8H,4-6H2,2H3
• InChI Key： COPURRIZOZMTRM-UHFFFAOYSA-N
• SMILES： O(CC(C#C)C)C1CC1

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų

Additional information on [(2-Methylbut-3-yn-1-yl)oxy]cyclopropane

Introduction to [(2-Methylbut-3-yn-1-yl)oxy]cyclopropane (CAS No. 2770499-49-3)

[(2-Methylbut-3-yn-1-yl)oxy]cyclopropane (CAS No. 2770499-49-3) is a novel organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, has shown promising potential in various applications, including pharmaceuticals and advanced materials. This introduction aims to provide a comprehensive overview of the compound, its synthesis, properties, and potential applications.

The structure of [(2-Methylbut-3-yn-1-yl)oxy]cyclopropane is noteworthy for its combination of a cyclopropane ring and a propargylic ether moiety. The cyclopropane ring, a three-membered cyclic alkane, is known for its high reactivity due to the significant angle strain. The propargylic ether functional group, on the other hand, introduces additional reactivity and functionalization possibilities. The presence of the methylbutynyl substituent further enhances the compound's versatility by providing a site for further chemical modifications.

Recent research has focused on the synthesis and characterization of [(2-Methylbut-3-yn-1-yl)oxy]cyclopropane. One notable method involves the reaction of 2-methylbut-3-yne with an appropriate epoxide under mild conditions. This approach not only yields high purity products but also allows for the facile introduction of various substituents at the propargylic position. The synthetic route has been optimized to ensure high yields and minimal side reactions, making it suitable for large-scale production.

The physical properties of [(2-Methylbut-3-yn-1-yl)oxy]cyclopropane have been extensively studied. The compound is typically a colorless liquid with a boiling point around 100°C at atmospheric pressure. It exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). These properties make it amenable to various chemical transformations and processing techniques.

In terms of chemical reactivity, [(2-Methylbut-3-yn-1-yl)oxy]cyclopropane has shown remarkable behavior in several reactions. Its cyclopropane ring can undergo ring-opening reactions with nucleophiles or electrophiles, leading to the formation of diverse products. The propargylic ether moiety can participate in click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and materials science. Additionally, the compound can undergo hydrogenation to form saturated derivatives, which may have different properties and applications.

The pharmaceutical potential of [(2-Methylbut-3-yn-1-yl)oxy]cyclopropane has been explored in several studies. Preliminary biological assays have indicated that the compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antibacterial agent. Further research is needed to optimize its structure for enhanced activity and selectivity. Additionally, the compound's ability to undergo click chemistry reactions makes it an attractive candidate for drug delivery systems and prodrug design.

In the field of materials science, [(2-Methylbut-3-yn-1-yl)oxy]cyclopropane has shown promise as a building block for advanced materials. Its reactivity with various functional groups allows for the creation of polymers with tailored properties. For example, copolymers containing this compound have been synthesized and characterized for their mechanical strength, thermal stability, and biocompatibility. These materials have potential applications in biomedical devices, coatings, and adhesives.

Environmental considerations are also important when evaluating compounds like [(2-Methylbut-3-yn-1-yl)oxy]cyclopropane. Studies have shown that the compound is biodegradable under certain conditions, reducing its environmental impact. However, proper disposal methods should be followed to ensure minimal ecological harm.

In conclusion, [(2-Methylbut-3-yne1-yl)oxy]cyclopropane (CAS No. 277049949-3) is a versatile organic compound with a unique structure that offers numerous opportunities for research and application development. Its synthetic accessibility, chemical reactivity, and potential biological activity make it an exciting subject for further investigation in both academic and industrial settings.